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Compound of Interest

Compound Name: Acid Red 362

Cat. No.: B13414098 Get Quote

An In-depth Technical Guide to Acid Red 362
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and relevant experimental methodologies for the synthetic dye,

Acid Red 362. The information is intended for researchers, scientists, and professionals in

drug development who may encounter this compound. All quantitative data has been

summarized in structured tables, and detailed experimental protocols are provided.

Chemical Identity and Structure
Acid Red 362, identified by the CAS Number 61814-58-2, is a single azo, 1:2 metal complex

dye.[1] The Colour Index name for this substance is C.I. Acid Red 362.[2] Its molecular

structure is based on the diazotization of 3-amino-5-chloro-2-hydroxybenzenesulfonic acid and

subsequent coupling with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one, which is then complexed

with chromium in a 1:2 ratio.[1]

Figure 1: Chemical Structure of Acid Red 362.
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Identifier Value

CAS Number 61814-58-2[1][2]

C.I. Name Acid Red 362[2]

Molecular Formula C₁₆H₁₂ClN₄NaO₅S[2][3]

Molecular Weight 430.80 g/mol [2][3]

Synonyms

Acid Red M-BR, Acid Red S-BRL, Neutral Red

M-BR, Acidol Red M-BR, Desher Red, Dorolan

Red MBR[3]

Physicochemical Properties
Acid Red 362 is a red powder that is soluble in water and various organic solvents.[1] Its

properties make it suitable for dyeing protein fibers like wool and silk.

Table 2: Physicochemical and Dyeing Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11013416/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Azo_Dyes_via_Diazotization_and_Coupling_Reactions.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Azo_Dyes_via_Diazotization_and_Coupling_Reactions.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Azo_Dyes_via_Diazotization_and_Coupling_Reactions.pdf
https://www.dharmatrading.com/t/ice-dyeing-with-acid-dyes-on-wool-and-silk-tutorial.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Azo_Dyes_via_Diazotization_and_Coupling_Reactions.pdf
https://www.dharmatrading.com/t/ice-dyeing-with-acid-dyes-on-wool-and-silk-tutorial.html
https://www.dharmatrading.com/t/ice-dyeing-with-acid-dyes-on-wool-and-silk-tutorial.html
https://www.benchchem.com/product/b13414098?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11013416/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13414098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Test Method (if specified)

Physical Appearance Dark Red Powder[2] Visual

Solubility in Water 40 g/L (at 60°C)[4] Gravimetric

Solubility in Organic Solvents
Soluble in ethanol, xylene,

DMF[1]
Miscibility Test

pH of 1% solution 8-9 pH metry

Light Fastness 4-5[2] ISO 105-B02

Soaping Fastness (Fading) 3-4[2] ISO 105-C10

Soaping Fastness (Staining) 4[2] ISO 105-C10

Perspiration Fastness (Fading) 3-4[2] ISO 105-E04

Perspiration Fastness

(Staining)
3-4[2] ISO 105-E04

Dry Rubbing Fastness 4[2] ISO 105-X12

Wet Rubbing Fastness 4[2] ISO 105-X12

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of Acid Red 362
are not readily available in peer-reviewed literature, the following sections provide

representative methodologies based on established chemical principles for this class of dyes.

Synthesis of Acid Red 362
The synthesis of Acid Red 362 involves three main stages: diazotization of the aromatic

amine, azo coupling with the pyrazolone derivative, and subsequent metallization with a

chromium salt.
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3.1.1. Diazotization of 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid

This procedure is based on the general method for diazotizing aromatic amines.

Materials: 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid, sodium nitrite (NaNO₂),

concentrated hydrochloric acid (HCl), crushed ice, distilled water.

Procedure:

Suspend one molar equivalent of 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid in a

mixture of distilled water and 2.5-3 molar equivalents of concentrated HCl in a beaker.

Cool the suspension to 0-5°C in an ice-salt bath with constant stirring.

Slowly add a pre-cooled aqueous solution of one molar equivalent of sodium nitrite

dropwise to the amine suspension. Maintain the temperature below 5°C throughout the

addition.

Continue stirring for an additional 15-30 minutes after the addition is complete. The

formation of the diazonium salt is indicated by a clear solution or a fine precipitate.

The resulting diazonium salt solution should be used immediately in the subsequent

coupling reaction.

3.1.2. Azo Coupling Reaction

Materials: Diazonium salt solution from the previous step, 3-Methyl-1-phenyl-1H-pyrazol-

5(4H)-one, sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃), distilled water.

Procedure:

Dissolve one molar equivalent of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in a dilute

aqueous solution of NaOH or Na₂CO₃.

Cool the solution to 0-5°C in an ice bath.

Slowly add the cold diazonium salt solution to the pyrazolone solution with vigorous

stirring. The pH of the reaction mixture should be maintained in the alkaline range (pH 8-
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10) by adding small portions of NaOH or Na₂CO₃ solution as needed.

A colored precipitate of the azo dye ligand will form.

Continue stirring in the cold for 1-2 hours to ensure the completion of the reaction.

Isolate the azo dye ligand by filtration, wash with cold water, and dry.

3.1.3. Formation of the 1:2 Chromium Complex

Materials: Azo dye ligand, a chromium (III) salt (e.g., chromium (III) sulfate), solvent (e.g.,

water or a water/glycol mixture).

Procedure:

Prepare a solution or suspension of two molar equivalents of the azo dye ligand and one

molar equivalent of the chromium (III) salt in the chosen solvent.

Adjust the pH of the mixture to a suitable range (typically weakly acidic) as specified for

the particular complex formation.

Heat the reaction mixture, often under pressure, at temperatures above 100°C for several

hours.

Monitor the reaction for the formation of the metal complex, which is often indicated by a

color change.

After the reaction is complete, cool the mixture and isolate the Acid Red 362 dye.

Purification may involve precipitation, filtration, and drying.

Application in Dyeing of Wool and Silk
Acid Red 362 is applied to protein fibers from an acidic dyebath.
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Materials: Wool or silk substrate, Acid Red 362 dye, acetic acid or formic acid, leveling

agent (optional), water.

Procedure:

Preparation of the Dyebath: Prepare a dyebath with a specific liquor-to-goods ratio (e.g.,

20:1). Dissolve the required amount of Acid Red 362 in hot water and add it to the

dyebath.

pH Adjustment: Add a suitable acid, such as acetic acid or formic acid, to the dyebath to

achieve the desired acidic pH (typically pH 4-6). A leveling agent can also be added at this

stage to promote even dye uptake.

Dyeing Process: Introduce the wetted wool or silk material into the dyebath at a moderate

temperature (e.g., 40°C).

Gradually raise the temperature of the dyebath to near boiling (85-95°C) over a period of

30-45 minutes.

Maintain this temperature for 45-60 minutes, with occasional gentle agitation to ensure

uniform dyeing.

Rinsing and Finishing: After the dyeing period, gradually cool the dyebath before removing

the material.

Rinse the dyed material thoroughly with warm and then cold water until the rinse water is

clear.

The material can then be hydroextracted and dried.

Analytical Methods
The characterization of Acid Red 362 would typically involve a combination of spectroscopic

and chromatographic techniques.

UV-Visible Spectroscopy: An aqueous solution of Acid Red 362 is expected to exhibit strong

absorption in the visible region, characteristic of its red color. For similar red azo dyes, the

maximum absorption (λmax) is typically in the range of 500-530 nm.
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Infrared (IR) Spectroscopy: The IR spectrum would show characteristic peaks for the sulfonic

acid group (around 1040 and 1180 cm⁻¹), the azo group (-N=N-), and the various functional

groups on the aromatic rings.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to confirm the structure of the organic ligand. However, the paramagnetic nature of the

Cr³⁺ ion would likely lead to significant broadening of the NMR signals in the final complex,

making interpretation challenging.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) in negative

ion mode would be a suitable technique for determining the mass of the complex anion.[1]

This would confirm the molecular weight of the dye.[1]

Safety and Handling
Acid Red 362 is an industrial chemical and should be handled with appropriate safety

precautions.

General Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-

ventilated area.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. If dust is

generated, a dust mask is recommended.

Toxicology: The acute oral LD50 in rats is reported to be over 2000 mg/kg, indicating low

acute toxicity.[4] It is not considered a skin or eye irritant under normal conditions, but

prolonged contact may cause irritation.[4]

Applications
The primary application of Acid Red 362 is in the dyeing of protein and polyamide fibers.

Textile Industry: Used for dyeing wool, silk, and nylon, providing a brilliant red shade with

good fastness properties.[1]

Other Industries: It may also be used in the coloring of leather and in the formulation of

water-based inks.
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This guide provides a foundational understanding of Acid Red 362 for scientific and research

purposes. For specific applications, it is recommended to consult the manufacturer's technical

data sheets and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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